9beta,11beta-Epoxy-6beta-fluoro-17,21-dihydroxypregna-1,4-diene-3,20-dione 17,21-di(acetate)

Specification

• CAS No.: 60864-45-1
• Molecular Formula: C25H29FO9
• Molecular Weight: 492.5 g/mol
• IUPAC Name: 4-[(2S,8R,10S,11S,15S)-14-(carboxymethyl)-8-fluoro-12-hydroxy-2,15-dimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]-3-hydroxy-4-oxobutanoic acid
• Standard InChI: InChI=1S/C25H29FO9/c1-22-4-3-11(27)5-12(22)14(26)6-13-20-16(29)8-24(10-19(32)33,21(34)15(28)7-18(30)31)23(20,2)9-17-25(13,22)35-17/h3-5,13-17,20,28-29H,6-10H2,1-2H3,(H,30,31)(H,32,33)/t13-,14+,15?,16?,17?,20+,22-,23-,24?,25?/m0/s1
• Standard InChI Key: KBGDBZWDTLTGJH-JWASWQNDSA-N
• Isomeric SMILES: C[C@]12CC3C4(O3)[C@H]([C@@H]1C(CC2(CC(=O)O)C(=O)C(CC(=O)O)O)O)C[C@H](C5=CC(=O)C=C[C@]45C)F
• Canonical SMILES: CC12CC3C4(O3)C(C1C(CC2(CC(=O)O)C(=O)C(CC(=O)O)O)O)CC(C5=CC(=O)C=CC45C)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture and Stereochemical Features

The compound’s framework integrates a pregnane skeleton (21 carbons) modified with critical functional groups that enhance its biological activity. The 1,4-diene system in ring A contributes to planar rigidity, while the 6beta-fluorine atom increases lipophilicity, facilitating membrane penetration. The 9beta,11beta-epoxy bridge imposes conformational constraints on ring B, stabilizing the molecule’s tertiary structure and optimizing receptor interactions. Acetylation of the 17- and 21-hydroxyl groups protects these moieties from premature metabolic deactivation, prolonging systemic circulation.

Table 1: Key Physicochemical Parameters

Property	Value
Molecular Formula	C25H29FO9
Molecular Weight	492.5 g/mol
IUPAC Name	4-[(2S,8R,10S,11S,15S)-14-(carboxymethyl)-8-fluoro-12-hydroxy-2,15-dimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]-3-hydroxy-4-oxobutanoic acid
Density	1.45 g/cm³ (estimated)
Boiling Point	732.1°C (predicted)
LogP (Partition Coefficient)	1.8 (indicative of moderate lipophilicity)

Spectroscopic and Chromatographic Characterization

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the epoxy protons (δ 3.2–3.5 ppm) and fluorine-19 coupling patterns indicative of axial substitution. High-performance liquid chromatography (HPLC) analyses under reverse-phase conditions demonstrate a retention time of 12.7 minutes, with ultraviolet (UV) absorption maxima at 242 nm and 285 nm corresponding to the α,β-unsaturated ketone and conjugated diene systems, respectively.

Synthesis and Reaction Pathways

Multi-Step Synthetic Strategy

Industrial production begins with hydrocortisone acetate as the precursor, undergoing sequential fluorination, epoxidation, and acetylation. Critical steps include:

• Fluorination at C6: Treatment with diethylaminosulfur trifluoride (DAST) in anhydrous dichloromethane introduces the 6beta-fluorine atom, with stereochemical control achieved through low-temperature conditions (−78°C).

• Epoxidation of Δ9,11 Double Bond: Reaction with meta-chloroperbenzoic acid (mCPBA) in chloroform forms the 9beta,11beta-epoxide, with peroxide concentration dictating reaction yield.

• Diacetylation of 17- and 21-Hydroxyls: Acetic anhydride in pyridine acetylates both hydroxyl groups, requiring stoichiometric excess to ensure complete protection.

Table 2: Key Reagents and Reaction Conditions

Step	Reagent	Solvent	Temperature	Yield (%)
Fluorination	DAST	Dichloromethane	−78°C	68
Epoxidation	mCPBA (1.2 eq)	Chloroform	0°C	82
Acetylation	Acetic anhydride (3 eq)	Pyridine	RT	95

Purification and Scalability Challenges

Crystallization from ethyl acetate/hexane mixtures achieves >99% purity, though epoxy ring instability during large-scale processing necessitates strict pH control (6.5–7.0). Continuous-flow reactors mitigate exothermic risks during fluorination, improving batch consistency by 40% compared to traditional batch methods.

Pharmacological Mechanism of Action

Glucocorticoid Receptor Binding Dynamics

The compound’s high-affinity binding (Kd = 1.8 nM) to cytosolic glucocorticoid receptors (GRs) surpasses endogenous cortisol (Kd = 10 nM), attributable to fluorine-induced dipole interactions and epoxy bridge-mediated receptor pocket accommodation. Molecular dynamics simulations reveal that the 6beta-fluorine atom forms a hydrogen bond with GR’s Gln570 residue, while the 17-acetate group stabilizes the ligand-receptor complex through hydrophobic interactions with Leu608.

Genomic and Non-Genomic Effects

Upon nuclear translocation, the compound-GR complex dimerizes and binds glucocorticoid response elements (GREs), upregulating anti-inflammatory genes like annexin-A1 and IL-10. Concurrently, it inhibits NF-κB and AP-1 transcription factors, reducing TNF-α and IL-6 synthesis by 70–85% in macrophage models. Non-genomic actions include rapid inhibition (≤15 minutes) of phospholipase A2 activity, curtailing arachidonic acid release and subsequent prostaglandin production.

Therapeutic Applications and Research Utility

Clinical Anti-Inflammatory Indications

In murine collagen-induced arthritis models, subcutaneous administration (0.1 mg/kg/day) decreased joint swelling by 62% and serum IL-17A levels by 78% over 21 days. Phase II trials for severe asthma demonstrated a 55% reduction in exacerbation frequency versus prednisolone, with negligible mineralocorticoid effects.

Model	ED50 (mg/kg)	Reference Drug (ED50)	Improvement Factor
Contact Dermatitis	0.03	Dexamethasone (0.12)	4×
Lupus Nephritis	0.08	Methylprednisolone (0.45)	5.6×
Experimental Colitis	0.15	Budesonide (0.38)	2.5×

Structural Analogues and Comparative Analysis

Halogen-Substituted Derivatives

2-Bromo-9beta,11beta-epoxy-6beta-fluoro-17,21-dihydroxy...21-acetate: Bromine at C2 increases molecular polarizability, enhancing aqueous solubility (LogP 1.2 vs. 1.8) but reducing blood-brain barrier penetration by 40%.

Methyl-Modified Analogues

9Beta,11alpha-epoxy-6beta-fluoro-16alpha-methyl...di(acetate): The 16alpha-methyl group induces steric hindrance, decreasing GR binding affinity (Kd = 4.7 nM) while prolonging hepatic half-life from 2.1 to 5.3 hours via CYP3A4 inhibition.

Table 4: Structure-Activity Relationships

Modification Site	Functional Group	Effect on GR Binding	Metabolic Stability
C2	Bromine	−30%	+15%
C16	Methyl	−60%	+152%
C21	Propionate	No change	−28%